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Compound of Interest

Compound Name: PCS1055

Cat. No.: B10822318

Application Notes and Protocols for PCS1055
For Researchers, Scientists, and Drug Development
Professionals

These application notes provide detailed protocols for the preparation of PCS1055 stock
solutions for in vitro experiments. PCS1055 is a potent and selective antagonist of the
muscarinic M4 receptor, also exhibiting inhibitory activity against acetylcholinesterase (AChE).

[1][2]

Physicochemical and Pharmacological Properties

PCS1055 is a valuable tool for studying the role of the M4 muscarinic receptor in various
physiological and pathological processes.[3][4] A summary of its key properties is provided in
the table below.
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Property Value Reference
Molecular Formula C27H32Na4 [1]
Molecular Weight 412.57 g/mol [1]
CAS Number 357173-55-8 [1]
Appearance White to off-white solid [1]
M4 Receptor Affinity (Kd) 5.72nM [1][5]
M4 Receptor Inhibition (ICso) 18.1 nM [1][5]
M4 Receptor Binding Inhibition o

] 6.5 nM ([3H]-NMS binding) [1][5]
(Ki)

o 22 nM (electric eel), 120 nM

AChE Inhibition (ICso) [1][5]

(human)

Solubility and Stock Solution Preparation

PCS1055 exhibits high solubility in dimethyl sulfoxide (DMSO).[1][2] It is recommended to use
freshly opened, anhydrous DMSO for the preparation of stock solutions, as the presence of
water can impact solubility.[1]

Table 2.1: Preparation of PCS1055 Stock Solutions

] Volume of DMSO Volume of DMSO Volume of DMSO
Desired Stock

. for 1 mg of for 5 mg of for 10 mg of
Concentration
PCS1055 PCS1055 PCS1055
1mM 2.4238 mL 12.1192 mL 24.2383 mL
5 mM 0.4848 mL 2.4238 mL 4.8477 mL
10 mM 0.2424 mL 1.2119 mL 2.4238 mL

Note: The molecular weight of PCS1055 (412.57 g/mol ) is used for these calculations.
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Experimental Protocol: Preparation of a 10 mM
PCS1055 Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of PCS1055.
Materials:

e PCS1055 powder

¢ Anhydrous Dimethyl Sulfoxide (DMSO)

o Microcentrifuge tubes or vials (amber or covered in foil to protect from light)
e \ortex mixer

 Ultrasonic bath

o Calibrated pipettes

Procedure:

o Weighing: Accurately weigh the desired amount of PCS1055 powder (e.g., 1 mg) and place it
in a sterile microcentrifuge tube.

» Solvent Addition: Add the calculated volume of anhydrous DMSO to the tube. For 1 mg of
PCS1055 to make a 10 mM solution, add 242.4 pyL of DMSO.[2]

¢ Dissolution:
o Vortex the tube for 1-2 minutes to facilitate dissolution.

o For complete dissolution, sonicate the solution in an ultrasonic bath.[1][2] The duration of
sonication may vary, but 10-15 minutes is a good starting point. Visually inspect the
solution to ensure no solid particles remain.

o Storage:
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o Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw
cycles.[1]

o Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term
storage (up to 6 months).[1]

Table 3.1: Storage Conditions

Storage Temperature Powder (3 years) In Solvent
-80°C 6 months

-20°C 1 month

4°C 2 years

Signaling Pathway and Experimental Workflow

PCS1055 acts as a competitive antagonist at the M4 muscarinic acetylcholine receptor. The M4
receptor is a G-protein coupled receptor (GPCR) that primarily couples to the Gai/o subunit.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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